
Physical properties of 4-bromo-1-pentene:
boiling point, density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromo-1-Pentene

This technical guide provides a comprehensive overview of the key physical properties of 4-
bromo-1-pentene, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document outlines the reported values for these properties and provides

detailed, generalized experimental protocols for their determination.

Quantitative Data Summary
The physical properties of 4-bromo-1-pentene are summarized in the table below. These

values are critical for handling, reaction setup, and purification processes involving this

compound.
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Physical Property Value Notes

Boiling Point 111.5 °C
Not specified at a particular

pressure.[1]

118.2 °C At 760 mmHg.[2]

Density 1.2359 g/cm³
Not specified at a particular

temperature.[1]

1.244 g/cm³
Not specified at a particular

temperature.[2]

Molecular Formula C₅H₉Br

Molecular Weight 149.03 g/mol [3]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling point and density of liquid haloalkenes such as 4-bromo-1-pentene.

Boiling Point Determination via Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[4] The principle is based on the definition of boiling point: the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[4]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample of 4-bromo-1-pentene (a few drops)

Small test tube
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Rubber band or wire for attachment

Heat source (e.g., Bunsen burner)

Heating oil (e.g., mineral oil)

Procedure:

A small amount of 4-bromo-1-pentene is placed in the small test tube.

The capillary tube is placed in the test tube with its open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube filled with heating oil, ensuring the heat is distributed

evenly.

The Thiele tube is gently heated. Initially, air trapped in the capillary tube will expand and

bubble out.[4]

Heating is continued until a continuous stream of bubbles emerges from the capillary tube.

This indicates the sample has been heated above its boiling point.[4]

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[4] This is the point where the external pressure equals the vapor pressure of the sample.

The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Density Determination
The density of a liquid is its mass per unit volume. For a liquid like 4-bromo-1-pentene, this

can be accurately determined using a pycnometer or, more simply, with a graduated cylinder

and an electronic balance for a less precise measurement.

Apparatus:
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Electronic balance (accurate to at least 0.001 g)

Graduated cylinder or volumetric flask

Thermometer

Sample of 4-bromo-1-pentene

Procedure:

The mass of a clean, dry graduated cylinder is measured using the electronic balance.[5]

A specific volume of 4-bromo-1-pentene is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[5]

The combined mass of the graduated cylinder and the 4-bromo-1-pentene sample is

measured.[5]

The mass of the 4-bromo-1-pentene is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.[5]

The temperature of the sample is recorded, as density is temperature-dependent.

The density is calculated using the formula: Density = Mass / Volume.

The procedure should be repeated multiple times to ensure accuracy and precision.[5]

Logical Workflow Visualization
The following diagram illustrates the general workflow for the determination of the physical

properties of a liquid chemical sample.
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Preparation

Boiling Point Determination

Density Determination

Data Analysis

Obtain Sample of 4-bromo-1-pentene

Prepare & Calibrate Apparatus

Measure Boiling Point

Measure Mass

Record Temperature & Pressure

Correct Boiling Point for Pressure (if needed)

Measure Volume

Record Temperature

Calculate Density (Mass/Volume)

Report Final Values
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

